Cas no 110910-76-4 (1H-Pyrrole-1-carboxylicacid,2,3-dihydro-,2-propenylester(9CI))
110910-76-4 structure
Product Name:1H-Pyrrole-1-carboxylicacid,2,3-dihydro-,2-propenylester(9CI)
CAS No:110910-76-4
MF:C8H11NO2
MW:153.178442239761
CID:129011
PubChem ID:13861609
Update Time:2024-02-29
1H-Pyrrole-1-carboxylicacid,2,3-dihydro-,2-propenylester(9CI) Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-1-carboxylicacid, 2,3-dihydro-, 2-propen-1-yl ester
- 1H-Pyrrole-1-carboxylicacid,2,3-dihydro-,2-propenylester(9CI)
- allyl 2,3-dihydro-1H-pyrrole-1-carboxylate
- 1H-Pyrrole-1-carboxylic acid, 2,3-dihydro-, 2-propen-1-yl ester
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- Inchi: 1S/C8H11NO2/c1-2-7-11-8(10)9-5-3-4-6-9/h2-3,5H,1,4,6-7H2
- InChI Key: TWRRIXFIIWJKKT-UHFFFAOYSA-N
- SMILES: N1(C(OCC=C)=O)C=CCC1
Computed Properties
- Exact Mass: 153.078978594g/mol
- Monoisotopic Mass: 153.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 29.5Ų
1H-Pyrrole-1-carboxylicacid,2,3-dihydro-,2-propenylester(9CI) Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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